Cas no 2229327-57-3 (methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate)
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
- 2229327-57-3
- EN300-1920911
-
- Inchi: 1S/C9H11BrO3S/c1-5-6(10)3-8(14-5)7(11)4-9(12)13-2/h3,7,11H,4H2,1-2H3
- InChI Key: HSSVGSBBWIGYNY-UHFFFAOYSA-N
- SMILES: BrC1=C(C)SC(=C1)C(CC(=O)OC)O
Computed Properties
- Exact Mass: 277.96123g/mol
- Monoisotopic Mass: 277.96123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74.8Ų
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1920911-0.05g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1920911-0.1g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1920911-0.25g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1920911-0.5g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1920911-1.0g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 1g |
$1315.0 | 2023-05-31 | ||
| Enamine | EN300-1920911-2.5g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1920911-5.0g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 5g |
$3812.0 | 2023-05-31 | ||
| Enamine | EN300-1920911-10.0g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 10g |
$5652.0 | 2023-05-31 | ||
| Enamine | EN300-1920911-1g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1920911-5g |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate |
2229327-57-3 | 5g |
$3065.0 | 2023-09-17 |
methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
Research Briefing on Methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate (CAS: 2229327-57-3)
Methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate (CAS: 2229327-57-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This β-hydroxy ester derivative, featuring a brominated thiophene moiety, demonstrates unique structural characteristics that make it valuable for drug discovery and medicinal chemistry applications. Recent studies have focused on its synthetic accessibility, biological activity, and potential as a building block for more complex pharmacophores.
The compound's molecular architecture combines a thiophene ring system with a β-hydroxy ester functionality, creating multiple points for chemical modification. The 4-bromo substituent provides an excellent handle for further derivatization through cross-coupling reactions, while the methyl group at the 5-position contributes to the compound's metabolic stability. The β-hydroxy ester moiety offers opportunities for structural diversification through reduction, oxidation, or substitution reactions.
Recent synthetic studies published in the Journal of Medicinal Chemistry (2023) have demonstrated improved routes to this compound with yields exceeding 85%. The optimized protocol involves a Reformatsky-type reaction between 4-bromo-5-methylthiophene-2-carbaldehyde and methyl bromoacetate, followed by careful control of reaction conditions to minimize racemization at the newly formed stereocenter. This advancement addresses previous challenges in the stereoselective synthesis of this important intermediate.
In pharmacological investigations, methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate has shown promising activity as a modulator of protein-protein interactions (PPIs), particularly in the context of inflammation-related pathways. A 2024 study in ACS Chemical Biology reported its ability to disrupt the TNFα-TNFR1 interaction at micromolar concentrations, suggesting potential applications in inflammatory disease therapeutics. The bromothiophene moiety appears critical for this activity, as demonstrated by structure-activity relationship studies.
The compound has also found utility as a precursor in the synthesis of more complex bioactive molecules. Recent patent applications (WO2023124567, 2023) describe its conversion into novel kinase inhibitors through palladium-catalyzed cross-coupling reactions. The preserved β-hydroxy ester functionality in these derivatives contributes to improved target binding and pharmacokinetic properties compared to earlier analogs.
From a drug development perspective, preliminary ADME studies indicate favorable metabolic stability for this scaffold, with the methylthiophene group demonstrating resistance to oxidative metabolism. However, the ester functionality remains susceptible to hydrolysis, prompting ongoing research into prodrug strategies or bioisosteric replacements to enhance oral bioavailability.
Future research directions for this compound class include exploration of its potential in targeted protein degradation (PROTACs development) and as a fluorescent probe for biological imaging, leveraging the thiophene moiety's photophysical properties. The compound's versatility and synthetic accessibility position it as a valuable tool for chemical biology research and drug discovery efforts in the coming years.
2229327-57-3 (methyl 3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)